Cas no 1805231-24-6 (3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine)

• Product Name: 3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine
• CAS No: 1805231-24-6
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4858889
• Update Time: 2025-11-07

3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H5BrF2N2/c1-4-2-5(8(10)11)7(9)6(3-12)13-4/h2,8H,1H3
• InChI Key： WMMJREHJWSOVTC-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine

Introduction to 3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine (CAS No. 1805231-24-6)

3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine (CAS No. 1805231-24-6) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and agrochemical development. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents and crop protection products.

The molecular structure of 3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine is composed of a pyridine ring substituted with a bromo group at the 3-position, a cyano group at the 2-position, a difluoromethyl group at the 4-position, and a methyl group at the 6-position. This combination of functional groups imparts distinct chemical properties that make it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, the interest in 3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine has been driven by its potential as an intermediate in the synthesis of bioactive molecules. The bromo group provides a convenient handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. These reactions enable the introduction of diverse substituents, expanding the scope of possible derivatives and their biological activities.

The cyano group in 3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine is known for its reactivity and can be converted into various functional groups, including carboxylic acids, amides, and amines. This versatility makes it an ideal starting material for the synthesis of compounds with diverse biological profiles. For instance, recent studies have explored the use of cyano-substituted pyridines in the development of inhibitors for specific enzymes involved in disease pathways.

The difluoromethyl group in 3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine is another key feature that contributes to its unique properties. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of the difluoromethyl group can significantly influence the lipophilicity and bioavailability of the final product, making it particularly useful in drug discovery efforts.

The methyl group at the 6-position of the pyridine ring adds steric bulk and can influence the conformational flexibility of the molecule. This can have implications for receptor binding and biological activity. For example, studies have shown that subtle changes in substituent position and size can lead to significant differences in potency and selectivity.

In the context of pharmaceutical research, 3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine has been investigated as a lead compound for various therapeutic targets. One notable area of research is its potential as an inhibitor of kinases involved in cancer signaling pathways. Kinase inhibitors are a class of drugs that have shown promise in treating various cancers by blocking specific enzymes that drive tumor growth and progression.

Clinical trials involving derivatives of 3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine have demonstrated promising results in preclinical models. These compounds have shown selective inhibition of target kinases with minimal off-target effects, suggesting their potential as safe and effective therapeutic agents. Additionally, ongoing studies are exploring their efficacy in combination with other anticancer therapies to enhance treatment outcomes.

Beyond pharmaceutical applications, 3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine has also found use in agrochemical research. The compound's structural features make it suitable for developing novel herbicides and fungicides with improved efficacy and reduced environmental impact. Recent advancements in green chemistry have focused on designing agrochemicals that are more sustainable and environmentally friendly.

In conclusion, 3-Bromo-2-cyano-4-(difluoromethyl)-6-methylpyridine (CAS No. 1805231-24-6) is a multifaceted compound with broad applications in chemical synthesis, pharmaceutical research, and agrochemical development. Its unique molecular structure provides a foundation for further exploration and innovation across multiple scientific disciplines. As research continues to uncover new possibilities, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases and agricultural challenges.